3-(2-methoxyphenyl)-1-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2-methoxyphenyl)-1-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C21H23N3O4S and its molecular weight is 413.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Discovery of Non-peptide LHRH Antagonists
Research into thieno[2,3-d]pyrimidine-2,4-dione derivatives has led to the discovery of potent non-peptide antagonists for the human luteinizing hormone-releasing hormone (LHRH) receptor. These compounds, including thieno[2,3-d]pyrimidine-2,4-dione derivatives, have shown high binding affinity and potent in vitro antagonistic activity, with potential therapeutic applications in treating sex-hormone-dependent diseases. The thienopyrimidine-2,4-dione core is highlighted as an excellent surrogate, offering a new class of potent and orally bioavailable LHRH receptor antagonists, one of which has been selected for clinical trials (S. Sasaki et al., 2003).
Synthesis and Biological Activity
Various synthetic methods and the biological activities of thieno[2,3-d]pyrimidine derivatives have been explored. These compounds demonstrate significant potential in various areas, including antimicrobial, anti-inflammatory, and analgesic activities. For instance, substituted thienopyrimidines synthesized through specific reactions have shown promising antibacterial properties. Additionally, novel derivatives have been evaluated for their anti-inflammatory and analgesic effects, indicating the versatility of thieno[2,3-d]pyrimidine-2,4-dione compounds in drug development (R. More et al., 2013; A. Abu‐Hashem et al., 2020).
Gonadotropin-Releasing Hormone (GnRH) Antagonist Development
The optimization of thieno[2,3-d]pyrimidine-2,4-dione derivatives has led to the identification of highly potent and orally active GnRH antagonists. These developments are crucial for creating more effective treatments for reproductive diseases, highlighting the importance of the thieno[2,3-d]pyrimidine scaffold in medicinal chemistry (Kazuhiro Miwa et al., 2011).
Crystallographic Studies
Crystallographic studies of thieno[2,3-d]pyrimidine derivatives provide insight into their molecular structures, which is essential for understanding their pharmacological activities. For example, the analysis of various 7-aryl-substituted pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones has revealed different crystal structures, contributing to the understanding of their molecular interactions and properties (Jorge Trilleras et al., 2009).
Properties
IUPAC Name |
3-(2-methoxyphenyl)-1-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]-4aH-thieno[3,2-d]pyrimidin-1-ium-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N3O4S/c1-14-7-5-6-11-22(14)18(25)13-23-16-10-12-29-19(16)20(26)24(21(23)27)15-8-3-4-9-17(15)28-2/h3-4,8-10,12,14,19H,5-7,11,13H2,1-2H3/q+1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFYGVCPJXWRDHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1C(=O)C[N+]2=C3C=CSC3C(=O)N(C2=O)C4=CC=CC=C4OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N3O4S+ |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.